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Compound of Interest

Compound Name: Tetraethylphosphonium iodide

CAS No.: 4317-06-0

Cat. No.: B1585495

Get Quote

Introduction: Unveiling Tetraethylphosphonium
Iodide
Tetraethylphosphonium iodide, a quaternary phosphonium salt, is a compound of significant

interest in various chemical and pharmaceutical domains. Its molecular structure, featuring a

central phosphorus atom bonded to four ethyl groups with an iodide counter-ion, imparts

unique properties that make it a valuable tool in organic synthesis and materials science. This

guide provides an in-depth exploration of the physical, chemical, and spectroscopic properties

of tetraethylphosphonium iodide, alongside practical experimental protocols and safety

considerations. Understanding these fundamental characteristics is paramount for its effective

and safe utilization in research and development, particularly in the synthesis of novel

therapeutic agents.
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Tetraethylphosphonium iodide is an ionic compound with the chemical formula C8H20IP.

The positively charged tetraethylphosphonium cation features a phosphorus atom at its core,

covalently bonded to four ethyl substituents in a tetrahedral geometry. This arrangement results

in a stable cationic species with a delocalized positive charge. The iodide anion serves as the

counter-ion, balancing the charge of the phosphonium cation.

Key Identifiers

Identifier Value

CAS Number 4317-06-0[1]

Molecular Formula C8H20IP[1]

Molecular Weight 274.12 g/mol [1]

graph "Molecular_Structure_of_Tetraethylphosphonium_Iodide" {

layout=neato;

node [shape=plaintext, fontcolor="#202124"];

edge [color="#5F6368"];

// Central Phosphorus Atom

P [label="P+", pos="0,0!", fontsize=16, fontcolor="#EA4335"];

// Ethyl Groups

C1 [label="CH2", pos="-1.5,1.5!"];

C2 [label="CH3", pos="-2.5,2.5!"];

C3 [label="CH2", pos="1.5,1.5!"];

C4 [label="CH3", pos="2.5,2.5!"];

C5 [label="CH2", pos="-1.5,-1.5!"];

C6 [label="CH3", pos="-2.5,-2.5!"];

C7 [label="CH2", pos="1.5,-1.5!"];

C8 [label="CH3", pos="2.5,-2.5!"];
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// Iodide Ion

I [label="I-", pos="3,0!", fontsize=16, fontcolor="#4285F4"];

// Bonds

P -- C1;

C1 -- C2;

P -- C3;

C3 -- C4;

P -- C5;

C5 -- C6;

P -- C7;

C7 -- C8;

}

Caption: 2D representation of the ionic structure of tetraethylphosphonium iodide.

Physical Properties
The physical characteristics of tetraethylphosphonium iodide are crucial for its handling,

storage, and application in various experimental setups.

Property Value Source(s)

Appearance
White to off-white crystalline

solid
[2]

Melting Point 270-278 °C [1]

Solubility

Soluble in polar solvents like

ethanol, methanol, and DMSO;

sparingly soluble in water.

[2]

Density No specific data available.
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Chemical Properties and Reactivity
Tetraethylphosphonium iodide exhibits reactivity characteristic of quaternary phosphonium

salts. The iodide anion is a good leaving group and can also act as a nucleophile in certain

reactions.

Thermal Stability: While specific differential scanning calorimetry data for

tetraethylphosphonium iodide is not readily available, phosphonium salts, in general, exhibit

moderate to high thermal stability. Decomposition temperatures are influenced by the nature of

the counter-ion and the organic substituents on the phosphorus atom.

Reactivity:

Nucleophilic Substitution: The iodide ion can be displaced by other nucleophiles.

Phase-Transfer Catalysis: Like other quaternary ammonium and phosphonium salts,

tetraethylphosphonium iodide can function as a phase-transfer catalyst, facilitating

reactions between reactants in immiscible phases. This is particularly useful in organic

synthesis.

Wittig Reaction Precursor: Although less common than its triphenylphosphine counterparts,

in principle, a phosphonium ylide could be generated from tetraethylphosphonium iodide
for use in Wittig-type reactions to form alkenes.

Spectroscopic Analysis
Spectroscopic data is essential for the identification and characterization of

tetraethylphosphonium iodide. While a comprehensive public database of its spectra is not

readily available, the expected spectral features can be inferred from the known properties of

its constituent ions and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show two main signals corresponding to

the methyl (CH₃) and methylene (CH₂) protons of the ethyl groups. These signals would

likely appear as a triplet and a quartet, respectively, due to spin-spin coupling.
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¹³C NMR: The carbon NMR spectrum should exhibit two distinct signals for the methyl and

methylene carbons of the ethyl groups.

³¹P NMR: The phosphorus-31 NMR spectrum is anticipated to show a single resonance,

characteristic of the tetraalkylphosphonium cation. The chemical shift would provide

information about the electronic environment of the phosphorus nucleus.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands

corresponding to the C-H stretching and bending vibrations of the ethyl groups. The P-C bond

vibrations would also be present in the fingerprint region.

Synthesis of Tetraethylphosphonium Iodide
The most common method for the synthesis of tetraethylphosphonium iodide is the

quaternization of a tertiary phosphine with an alkyl halide. Specifically, it can be prepared by

the reaction of triethylphosphine with ethyl iodide.

Triethylphosphine
(C2H5)3P

Tetraethylphosphonium Iodide
[(C2H5)4P]+I-

Quaternization

Ethyl Iodide
C2H5I

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of tetraethylphosphonium iodide.

Experimental Protocol: Synthesis
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve triethylphosphine in a suitable anhydrous solvent (e.g., acetonitrile or

toluene) under an inert atmosphere (e.g., nitrogen or argon).

Addition of Alkyl Halide: Slowly add a stoichiometric amount of ethyl iodide to the stirred

solution at room temperature.
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Reaction: The reaction mixture is typically stirred at room temperature or gently heated to

reflux for several hours to ensure complete reaction. The progress of the reaction can be

monitored by techniques such as ³¹P NMR spectroscopy.

Isolation of Product: Upon completion, the product often precipitates out of the solution,

especially if a non-polar solvent is used. The solid product can be collected by filtration. If the

product remains in solution, the solvent can be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent system (e.g., ethanol/ether) to yield the pure tetraethylphosphonium iodide.

Safety and Handling
Tetraethylphosphonium iodide is classified as an irritant. It is important to handle this

compound with appropriate personal protective equipment (PPE) in a well-ventilated area or a

fume hood.

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.
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Applications in Research and Development
Quaternary phosphonium salts, including tetraethylphosphonium iodide, have a range of

applications in scientific research and industrial processes.

Phase-Transfer Catalysis: They are effective catalysts for reactions involving two immiscible

phases, enhancing reaction rates and product yields in various organic transformations.

Organic Synthesis: These salts can serve as precursors to phosphonium ylides for the Wittig

reaction, a fundamental method for the synthesis of alkenes which are important

intermediates in the production of pharmaceuticals and other fine chemicals.[2]

Ionic Liquids: Due to their salt-like nature and often low melting points, some phosphonium

salts are investigated as ionic liquids, which are considered "green" solvents and electrolytes

in various applications.

Materials Science: The unique properties of phosphonium salts make them useful in the

development of advanced materials, such as polymers and nanomaterials.

Conclusion
Tetraethylphosphonium iodide is a versatile quaternary phosphonium salt with a well-defined

set of physical and chemical properties. Its utility in organic synthesis, particularly as a phase-

transfer catalyst and potential Wittig reagent precursor, makes it a valuable compound for

researchers in both academic and industrial settings, including those in drug development. A

thorough understanding of its synthesis, reactivity, and handling procedures, as outlined in this

guide, is essential for its effective and safe application in the laboratory. Further research into

its specific catalytic activities and the full characterization of its spectral properties will

undoubtedly expand its utility in the field of chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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